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Compound of Interest

Compound Name: Chlorocyclopentane

Cat. No.: B1362555

Application Notes and Protocols for
Chlorocyclopentane

Abstract: This document provides comprehensive guidelines for the safe handling and storage
of chlorocyclopentane in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals. The protocols outlined herein are designed to minimize risks
associated with the chemical's flammability and potential health hazards. Adherence to these
procedures is critical for ensuring a safe laboratory environment.

Introduction

Chlorocyclopentane (CAS No. 930-28-9) is a colorless to pale yellow liquid with a distinctive
odor.[1] It is a cyclic organic compound used as an intermediate in organic synthesis,
particularly in the pharmaceutical and agrochemical industries.[1][2] Its classification as a
highly flammable liquid and a skin irritant necessitates strict adherence to safety protocols.[3][4]
This document details the necessary procedures for the safe handling, storage, and disposal of
chlorocyclopentane, along with emergency first-aid measures.

Hazard Identification and Chemical Properties

Chlorocyclopentane is classified as a hazardous chemical.[3] It is crucial to be aware of its
physical and chemical properties to handle it safely.

Table 1: Chemical and Physical Properties of Chlorocyclopentane
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Property Value Reference
Molecular Formula CsHoCl [1]
Molecular Weight 104.58 g/mol [5]
Appearance Colorless to pale yellow liquid [1][6]

Odor Distinctive, pungent odor [1][6]
Boiling Point 114 °C (lit.) [51[7]
Melting Point -50 °C [7]

Flash Point 15 °C (59 °F) - closed cup [51[7]
Density 1.005 g/mL at 25 °C (lit.) [51[7]

Water Solubility

760 mg/L

[7]

Vapor Pressure

35-45 hPa at 20-25 °C

[7]

Table 2: Hazard Classification
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GHS . Hazard
Hazard Category . Signal Word
Pictogram Statement
H225: Highl
Flammable ° .y .
o 2 () Danger flammable liquid
Liquid
and vapor
] o H315: Causes
Skin Irritation 2 I Danger -
skin irritation
H319: Causes
Eye Irritation 2 | Danger serious eye
irritation
H341: Suspected
Germ Cell

o 2 kesehatan Danger of causing
Mutagenicity .
genetic defects

Hazardous to the H412: Harmful to
Aquatic aquatic life with

) 3 None None )
Environment, long lasting
Chronic Hazard effects

Data sourced from Sigma-Aldrich Safety Data Sheet.[5][8]

Safe Handling Procedures

3.1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][6]
o Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]

e Ensure grounding and bonding of containers and receiving equipment to prevent static
discharge.[4][9]

e An eyewash station and safety shower should be readily accessible in the immediate work
area.[10]
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3.2. Personal Protective Equipment (PPE):

A comprehensive list of required PPE is detailed in the table below.

Table 3: Personal Protective Equipment (PPE) Requirements

Body Part Protection Standard
Chemical safety goggles or a OSHA 29 CFR 1910.133 or
Eyes/Face )
face shield. European Standard EN166.[3]
Flame-resistant lab coat and o
) ) ] o EU Directive 89/686/EEC and
Skin impervious gloves (e.qg., nitrile

rubber).

the standard EN 374.[4]

Respiratory

Not typically required with

adequate engineering controls.

If vapors are not controlled, a
full-face respirator with an
appropriate filter should be

used.

[4]

3.3. General Handling Precautions:

¢ Avoid contact with skin and eyes.[3][4]

e Do not breathe vapors or mist.[3]

» Keep away from heat, sparks, open flames, and other ignition sources.[4][9] No smoking.[4]

e Use non-sparking tools.[4]

o Take precautionary measures against static discharges.[3]

e Handle in accordance with good industrial hygiene and safety practices.[3][11]

Storage Procedures

Proper storage of chlorocyclopentane is crucial to prevent accidents.
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4]

Keep away from heat, sparks, and flame.[3] The storage area should be designated as a
"flammables area."[3]

Do not store in metal containers.[3]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[9]

Emergency Procedures

Table 4: First-Aid Measures

Exposure Route First-Aid Procedure

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes

and shoes. Get medical attention.[3]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[9]

Do NOT induce vomiting. Clean mouth with

water and give 2-4 cupfuls of milk or water.
Ingestion Never give anything by mouth to an

unconscious person. Get medical aid

immediately.[3][9]

5.1. Accidental Release Measures:

* Remove all sources of ignition.[3]

o Evacuate personnel to a safe area.[4]
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Use personal protective equipment.[4]

Contain the spill with an inert absorbent material (e.g., sand, silica gel, universal binder).[3]

Use spark-proof tools and explosion-proof equipment for cleanup.[3]

Collect the absorbed material into a suitable, closed container for disposal.[3]
5.2. Fire-Fighting Measures:

e Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[4] Water may be
ineffective as the material is lighter than water and a fire may be spread by its use.[9]

e Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3][9]

e Vapors are heavier than air and may travel to a source of ignition and flash back.[9]
Containers may explode when heated.[3]

Experimental Protocol: Grighard Reagent Formation

This protocol describes the preparation of cyclopentylmagnesium chloride, a Grignard reagent,
from chlorocyclopentane. This is a common reaction where the safe handling of
chlorocyclopentane is paramount.

Materials:

Chlorocyclopentane

e Magnesium turnings

¢ Anhydrous diethyl ether

 lodine crystal (as an initiator)

e Three-necked round-bottom flask
» Reflux condenser

e Dropping funnel
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» Nitrogen or Argon gas inlet
e Heating mantle

e Magnetic stirrer and stir bar
Procedure:

o Apparatus Setup: Assemble the dry three-necked flask with the reflux condenser, dropping
funnel, and gas inlet. Ensure all glassware is flame-dried or oven-dried to remove any
moisture.

 Inert Atmosphere: Purge the system with dry nitrogen or argon gas.
e Reactant Addition: Place the magnesium turnings and a small crystal of iodine in the flask.

e Solvent Addition: Add a small amount of anhydrous diethyl ether to the flask to cover the
magnesium.

e Initiation: Gently warm the flask with the heating mantle until the color of the iodine
disappears, indicating the activation of the magnesium.

e Grignard Formation:
o Dissolve the chlorocyclopentane in anhydrous diethyl ether in the dropping funnel.

o Slowly add the chlorocyclopentane solution to the stirring magnesium suspension at a
rate that maintains a gentle reflux.

o If the reaction becomes too vigorous, cool the flask with an ice bath.

o Completion: After the addition is complete, continue to stir the mixture at room temperature
for an additional 30-60 minutes to ensure the reaction goes to completion. The resulting
gray-black solution is the Grignard reagent, cyclopentylmagnesium chloride, which can be
used in subsequent synthetic steps.

Visualizations
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Safe Handling and Storage Workflow for Chlorocyclopentane
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Caption: Workflow for the safe handling and storage of chlorocyclopentane.
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Grignard Reagent Formation with Chlorocyclopentane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for
chlorocyclopentane in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362555#safe-handling-and-storage-procedures-for-
chlorocyclopentane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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